Cas no 5318-82-1 (formic acid - N,N'-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]benzene-1,3-dicarboxamide (1:1))

• Product name: formic acid - N,N'-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]benzene-1,3-dicarboxamide (1:1)
• CAS No: 5318-82-1
• MF: C₂₇H₂₆N₆O₄
• MW: 498.533145427704
• CID: 1581324
• PubChem ID: 414451

formic acid - N,N'-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]benzene-1,3-dicarboxamide (1:1) Chemical and Physical Properties

Names and Identifiers

• formic acid - N,N'-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]benzene-1,3-dicarboxamide (1:1)
• 1-N,3-N-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]benzene-1,3-dicarboxamide,formic acid
• DTXSID70328844
• Isophthalanilide,4''-di-2-imidazolin-2-yl-, diformate
• 1, N,N'-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-, diformate
• NSC59212
• NSC-59212
• Formic acid,N'-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-1,3-benzenedicarboxamide (2:1)
• 5318-82-1
• HR 2195
• Formic acid,4''-di-2-imidazolin-2-ylisophthalanide (2:1)

• Inchi： InChI=1S/C26H24N6O2.CH2O2/c33-25(31-21-8-4-17(5-9-21)23-27-12-13-28-23)19-2-1-3-20(16-19)26(34)32-22-10-6-18(7-11-22)24-29-14-15-30-24;2-1-3/h1-11,16H,12-15H2,(H,27,28)(H,29,30)(H,31,33)(H,32,34);1H,(H,2,3)
• InChI Key： HBAYTYQNIYIWTJ-UHFFFAOYSA-N
• SMILES： C1CN=C(N1)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)C(=O)NC4=CC=C(C=C4)C5=NCCN5.C(=O)O

Computed Properties

• Exact Mass: 498.20178
• Monoisotopic Mass: 498.202
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 741
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 144.28